![molecular formula C26H46N4O8 B1381163 tert-Butyl 2,7-diazaspiro[4.4]nonane-2-carboxylate hemioxalate CAS No. 1788054-69-2](/img/structure/B1381163.png)
tert-Butyl 2,7-diazaspiro[4.4]nonane-2-carboxylate hemioxalate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Synthesis and Chemical Properties
Improved Synthesis Techniques : Ji Zhiqin (2004) discussed an improved synthesis method for Diazaspiro[4.4] nonane, which is related to tert-Butyl 2,7-diazaspiro[4.4]nonane-2-carboxylate hemioxalate. This method offers higher efficiency and better yield, indicating its potential for large-scale production and research applications (Ji Zhiqin, 2004).
Synthesis of Structural Isomers : N. Gomi et al. (2012) developed a practical synthesis method for a compound structurally similar to this compound. This method is useful for the production of key intermediates in pharmaceutical research, demonstrating the compound's utility in drug development (N. Gomi, Akiyasu Kouketsu, T. Ohgiya, K. Shibuya, 2012).
Spirocyclic Compound Synthesis : M. J. Meyers et al. (2009) described efficient routes to synthesize tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate, a compound with a similar structure to this compound. These routes enable the exploration of novel compounds and chemical spaces (M. J. Meyers, I. Muizebelt, J. van Wiltenburg, David L. Brown, A. Thorarensen, 2009).
Pharmaceutical and Biological Research
Antitubercular Agents Development : A-peng Wang et al. (2020) reported on benzothiazinone derivatives containing a 2,7-diazaspiro[4.4]nonane moiety, showing significant in vitro activity against drug-sensitive and multidrug-resistant Mycobacterium tuberculosis strains. This highlights the potential of this compound derivatives in developing new antitubercular drugs (A-peng Wang, Chao Ma, Yun Chai, Xiujun Liu, Kai Lv, L. Fu, Bin Wang, Xuedong Jia, Mingliang Liu, Yu Lu, 2020).
Osteoclast Activity Inhibition : Lucile Mounier et al. (2020) designed and synthesized N-arylsufonamides featuring a diazaspiro[4,4]nonane nucleus to target osteoclast activity. These compounds effectively inhibited osteoclast activity without affecting bone formation, suggesting their utility in osteoporosis treatment (Lucile Mounier, A. Morel, Y. Ferrandez, J. Morko, J. Vääräniemi, Marine Gilardone, D. Roche, J. Cherfils, A. Blangy, 2020).
Conformational and Structural Studies
- Conformational Analysis : M. M. Fernandez et al. (2002) conducted a study on spirolactams, closely related to this compound, to understand their conformational properties. This research provides insights into the structural aspects of these compounds, which is crucial for their application in peptide synthesis and drug design (M. M. Fernandez, A. Diez, M. Rubiralta, E. Montenegro, N. Casamitjana, M. Kogan, E. Giralt, 2002).
Properties
IUPAC Name |
tert-butyl 2,7-diazaspiro[4.4]nonane-2-carboxylate;oxalic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2C12H22N2O2.C2H2O4/c2*1-11(2,3)16-10(15)14-7-5-12(9-14)4-6-13-8-12;3-1(4)2(5)6/h2*13H,4-9H2,1-3H3;(H,3,4)(H,5,6) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BGYVZWTVFPYPSY-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC2(C1)CCNC2.CC(C)(C)OC(=O)N1CCC2(C1)CCNC2.C(=O)(C(=O)O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H46N4O8 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
542.7 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.